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Compound of Interest

Compound Name: 1-Tert-butyl-3-methoxybenzene

Cat. No.: B1277000 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling procedures

for 1-Tert-butyl-3-methoxybenzene. Due to the limited availability of specific toxicological and

safety data for this compound, this guide incorporates information from structurally similar

chemicals, such as other substituted anisoles and aromatic ethers, to provide a thorough

assessment of potential hazards and handling recommendations. All personnel handling this

substance should be adequately trained in the safe handling of laboratory chemicals and

should consult the most recent Safety Data Sheet (SDS) from their supplier.

Physicochemical and Toxicological Data
Quantitative data for 1-Tert-butyl-3-methoxybenzene and its structural analogs are

summarized in the tables below for easy comparison. It is important to note that the data for

analogs are provided for reference and to infer potential properties and hazards of 1-Tert-
butyl-3-methoxybenzene in the absence of specific data.

Table 1: Physicochemical Properties
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Property
1-Tert-butyl-3-
methoxybenze
ne

Anisole
(analog)

1,3-Di-tert-
butylbenzene
(analog)

tert-
Butylbenzene
(analog)

CAS Number 33733-83-4 100-66-3 1014-60-4 98-06-6

Molecular

Formula
C₁₁H₁₆O C₇H₈O C₁₄H₂₂ C₁₀H₁₄

Molecular Weight 164.24 g/mol [1] 108.14 g/mol [2] 190.33 g/mol 134.22 g/mol [3]

Boiling Point No data available 154 °C[4]
106-107 °C at 24

hPa
169 °C[3]

Melting Point No data available -37 °C[4] 10-11 °C -58 °C

Flash Point No data available 43 °C 84 °C[5] 34.4 °C

Density No data available 0.995 g/cm³[4]
0.859 g/cm³ at

25 °C

0.867 g/mL at 25

°C

Vapor Pressure No data available
42.078 mmHg at

20 °C[6]
No data available No data available

Solubility

Insoluble in

water; soluble in

organic solvents.

[2][7]

Insoluble in

water.[2]
No data available

Insoluble in

water

Table 2: Toxicological Data
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Hazard
1-Tert-butyl-3-
methoxybenze
ne

Anisole
(analog)

tert-
Butylbenzene
(analog)

General
Aromatic
Ethers

GHS

Classification

No specific data

available. Based

on analogs, likely

to be a

flammable liquid

and may cause

skin and eye

irritation.

Flammable liquid

(Category 3),

Eye irritation

(Category 2A),

Skin irritation

(Category 2)[4]

Flammable liquid

(Category 3),

Eye Irritation

(Category 2)[3]

Generally

considered to

have low to

moderate acute

toxicity. May

cause irritation

and CNS effects

at high

concentrations.

[8]

Acute Oral

Toxicity (LD50)
No data available

3700 mg/kg (rat)

[4]

3045 mg/kg (rat)

[3]

Low to moderate

toxicity.[8]

Acute Dermal

Toxicity
No data available

No specific data,

but may cause

skin irritation.[2]

No specific data

available.

Can cause skin

dryness and

cracking with

repeated

exposure.[9]

Acute Inhalation

Toxicity
No data available

Vapors may

cause

drowsiness and

dizziness.[9]

No specific data

available.

High

concentrations

can cause

sedation and

respiratory

paralysis.[9]

Carcinogenicity No data available

No evidence of

carcinogenicity.

[9]

Not classified as

a carcinogen by

IARC.[3]

No significant

evidence for

most common

ethers.[9]

Hazard Identification and GHS Classification
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While a specific GHS classification for 1-Tert-butyl-3-methoxybenzene is not readily

available, based on the data from its structural analogs, the following hazards should be

anticipated:

Flammable Liquid: Aromatic ethers are often flammable.[8]

Skin Irritation: May cause skin irritation upon contact.

Eye Irritation: May cause serious eye irritation.

Specific Target Organ Toxicity (Single Exposure): Inhalation of vapors may cause respiratory

tract irritation and central nervous system effects such as drowsiness or dizziness.[9]

A logical workflow for assessing the hazards of a chemical like 1-Tert-butyl-3-
methoxybenzene where specific data is limited is presented below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.benchchem.com/product/b1277000?utm_src=pdf-body
https://ehs.cornell.edu/book/export/html/1480
https://health-safety.ed.ac.uk/guidance/hazardous-substances/ethers
https://www.benchchem.com/product/b1277000?utm_src=pdf-body
https://www.benchchem.com/product/b1277000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Assessment Workflow

Identify Chemical:
1-Tert-butyl-3-methoxybenzene

Search for Specific
Safety Data (SDS, GHS)

Data Available?

Use Specific Data for
Risk Assessment

Yes

Identify Structural Analogs
(e.g., Anisole, tert-Butylbenzene)

No

Conduct Laboratory
Risk Assessment

Gather Safety Data
for Analogs

Infer Potential Hazards
(Flammability, Irritation, etc.)

Assume Highest Hazard
from Analogs for Precaution

Click to download full resolution via product page

Hazard Assessment Workflow for Chemicals with Limited Data.

Experimental Protocols: Safe Handling and Storage
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Given the anticipated hazards, the following protocols are recommended for handling and

storing 1-Tert-butyl-3-methoxybenzene.

Personal Protective Equipment (PPE)
Eye and Face Protection: Chemical safety goggles and a face shield should be worn.

Skin Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. Inspect

gloves for any signs of degradation before use.

Engineering Controls
All work with 1-Tert-butyl-3-methoxybenzene should be conducted in a certified chemical

fume hood to minimize inhalation of vapors.

An eyewash station and safety shower must be readily accessible in the immediate work

area.

Handling Procedures
Preparation: Before handling, ensure all necessary PPE is donned correctly. Assemble all

required equipment and reagents.

Dispensing: Avoid contact with skin and eyes. Avoid inhalation of vapor or mist. Use

appropriate tools (e.g., pipette, syringe) to transfer the liquid and minimize the generation of

aerosols.

Heating: If heating is necessary, use a well-controlled heating mantle or oil bath. Avoid open

flames.

Post-Handling: After use, tightly close the container. Decontaminate all work surfaces and

equipment. Wash hands thoroughly with soap and water.

A general workflow for the safe handling of this chemical in a laboratory setting is depicted

below.
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Safe Handling Workflow

Preparation:
- Don appropriate PPE

- Verify fume hood function
- Assemble equipment

Handling (in fume hood):
- Dispense carefully

- Avoid aerosol generation
- Use controlled heating if needed

Post-Handling:
- Tightly seal container

- Decontaminate work area
- Wash hands thoroughly

Waste Disposal:
- Collect in labeled, sealed container

- Dispose as hazardous waste

Click to download full resolution via product page

General Safe Handling Workflow for 1-Tert-butyl-3-methoxybenzene.

Storage
Store in a cool, dry, and well-ventilated area away from direct sunlight and sources of

ignition.

Keep containers tightly closed.

Store separately from oxidizing agents and strong acids.

Biological Effects and Metabolism
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Specific toxicological studies on the signaling pathways affected by 1-Tert-butyl-3-
methoxybenzene are not available. However, as an aromatic ether, it is expected to undergo

metabolic processes common to this class of compounds. The primary route of metabolism for

aromatic ethers typically involves hydroxylation of the aromatic ring and O-dealkylation,

catalyzed by cytochrome P450 enzymes in the liver. These reactions increase the water

solubility of the compound, facilitating its excretion.

The tert-butyl group, due to its steric hindrance, may influence the rate and position of

metabolic reactions. The potential for the formation of reactive metabolites that could lead to

toxicity should be considered, although evidence for this with simple aromatic ethers is limited.

[10]

A simplified, hypothetical metabolic pathway is illustrated below.

Hypothetical Metabolic Pathway

1-Tert-butyl-3-methoxybenzene

Cytochrome P450
(Oxidation)

Hydroxylated Metabolite
O-Dealkylated Metabolite

(Phenol derivative)

Conjugation
(e.g., Glucuronidation)

Excretion
(Urine, Feces)
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Hypothetical Metabolic Pathway for 1-Tert-butyl-3-methoxybenzene.

Emergency Procedures
First Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Spill Response
Small Spills: Evacuate the area. Wear appropriate PPE. Absorb the spill with an inert, non-

combustible material (e.g., sand, vermiculite). Collect the absorbed material into a sealed

container for disposal.

Large Spills: Evacuate the area immediately and alert emergency personnel. Prevent the

spill from entering drains.

Fire Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Water spray can be used to cool containers.

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.
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Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back. Containers may explode when heated.

Disposal Considerations
Dispose of waste material in accordance with local, state, and federal regulations.

Do not dispose of down the drain.

Contaminated packaging should be treated as hazardous waste.

This guide is intended to provide essential safety and handling information. It is not a substitute

for a comprehensive risk assessment, which should be conducted by qualified personnel

before any work with 1-Tert-butyl-3-methoxybenzene is undertaken. Always refer to the latest

Safety Data Sheet provided by the supplier for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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